3'-(3-Methylphenyl)-1-{[3-(trifluoromethyl)phenyl]methyl}-1,2-dihydrospiro[indole-3,2'-[1,3]thiazolidine]-2,4'-dione

• IUPAC Name: 3-(3-methylphenyl)-1'-[[3-(trifluoromethyl)phenyl]methyl]spiro[1,3-thiazolidine-2,3'-indole]-2',4-dione
• InChI: InChI=1S/C25H19F3N2O2S/c1-16-6-4-9-19(12-16)30-22(31)15-33-24(30)20-10-2-3-11-21(20)29(23(24)32)14-17-7-5-8-18(13-17)25(26,27)28/h2-13H,14-15H2,1H3
• InChI Key: MYZVROOJSXSYTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=O)CSC23C4=CC=CC=C4N(C3=O)CC5=CC(=CC=C5)C(F)(F)F
• Molecular Formula: C25H19F3N2O2S
• Molecular Weight: 468.5 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains a spiro[indole-3,2’-[1,3]thiazolidine] core, which is a type of heterocyclic compound. The presence of the trifluoromethyl group could potentially influence the compound’s reactivity and properties.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would be quite complex. It would include an indole ring (a bicyclic structure consisting of a benzene ring fused to a pyrrole ring), a thiazolidine ring (a five-membered ring containing sulfur and nitrogen), and a trifluoromethyl group attached to a phenyl ring.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the trifluoromethyl group, which is known to be a strong electron-withdrawing group. This could potentially make the compound more reactive towards nucleophilic attack.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the trifluoromethyl group could increase its lipophilicity, potentially influencing its solubility and stability.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential applications. It could also involve investigating its physical and chemical properties, and assessing its safety and toxicity.